Toldimfos sodium
Overview
Description
Toldimfos sodium is the sodium salt of 4-dimethylamino-2-methyl-phenyl-phosphinous acid, a derivative of phosphoric acid. It is primarily used in veterinary medicine for the treatment and prophylaxis of diseases related to parturition, developmental and nutritional disorders in young animals, and disorders of bone growth and tetany or paresis caused by imbalances in calcium, magnesium, and phosphorus metabolism .
Mechanism of Action
Target of Action
Toldimfos sodium is an aromatic phosphorus compound . It is primarily used in veterinary medicine for the treatment and prophylaxis of diseases associated with parturition and the peri-partum period, developmental and nutritional disorders in young animals, and disorders of bone growth and tetany or paresis caused by disorders of calcium, magnesium, and phosphorus metabolism .
Mode of Action
It appears more likely that the effect of this compound arises due to multiple stimulation of metabolism within the body .
Biochemical Pathways
Given its role in treating disorders related to calcium, magnesium, and phosphorus metabolism, it can be inferred that it likely interacts with these metabolic pathways .
Pharmacokinetics
This compound is rapidly absorbed and distributed in the body. In cattle, maximal plasma concentrations are observed within 10 to 20 minutes after intramuscular administration . The mean half-life of this compound in serum is approximately 1.07 hours in calves and 1.15 hours in dairy cows . The pharmacokinetic profile corresponds to a one-compartment model of distribution . Urinary excretion studies revealed a rapid elimination of this compound following dosing .
Result of Action
The result of this compound’s action is the alleviation of symptoms associated with the diseases it is indicated for. This includes diseases arising in connection with parturition and the peri-partum period, developmental and nutritional disorders in young animals, and disorders of bone growth and tetany or paresis caused by disorders of calcium, magnesium, and phosphorus metabolism .
Biochemical Analysis
Biochemical Properties
It is suggested that the effect of Toldimfos sodium arises due to multiple stimulation of metabolism within the body . It is an aromatic phosphorus compound which falls between phosphorous itself and phosphoric acid in the stages of oxidation . No specific data on the enzymes, proteins, and other biomolecules it interacts with have been submitted .
Cellular Effects
This compound is believed to stimulate metabolism within the body .
Molecular Mechanism
It is not clear whether the effect of this compound is simply a matter of the substitution of deficient phosphorus or if it has other effects at the molecular level .
Temporal Effects in Laboratory Settings
In cattle, this compound reaches peak blood concentration within 10 to 20 minutes after intramuscular administration . The mean half-life of this compound in serum was found to be around 1.07 hours in calves and 1.15 hours in dairy cows . The major fraction of the administered dose was eliminated within 6 hours .
Dosage Effects in Animal Models
The recommended therapeutic dose of this compound is 10 mg/kg body weight given by intravenous, intramuscular, or subcutaneous injection . Injections are normally repeated to clinical effect, up to a maximum of 10 injections . The effects of varying dosages of this compound in animal models have not been extensively studied .
Metabolic Pathways
This compound is an aromatic phosphorus compound which falls between phosphorous itself and phosphoric acid in the stages of oxidation .
Transport and Distribution
Preparation Methods
Synthetic Routes and Reaction Conditions: Toldimfos sodium can be synthesized through the reaction of 4-dimethylamino-2-methyl-phenyl-phosphinous acid with sodium hydroxide. The reaction typically occurs in an aqueous medium under controlled temperature and pH conditions to ensure the formation of the sodium salt .
Industrial Production Methods: Industrial production of this compound involves the large-scale synthesis of 4-dimethylamino-2-methyl-phenyl-phosphinous acid followed by its neutralization with sodium hydroxide. The process includes steps such as purification, crystallization, and drying to obtain the final product in a pure and stable form .
Chemical Reactions Analysis
Types of Reactions: Toldimfos sodium undergoes various chemical reactions, including:
Oxidation: It can be oxidized to form phosphoric acid derivatives.
Reduction: Under specific conditions, it can be reduced to lower oxidation states of phosphorus.
Substitution: The dimethylamino group can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reduction: Reducing agents such as sodium borohydride can be used.
Substitution: Reagents like alkyl halides or acyl chlorides are used for substitution reactions.
Major Products:
Oxidation: Phosphoric acid derivatives.
Reduction: Lower oxidation state phosphorus compounds.
Substitution: Various substituted phenyl-phosphinous acid derivatives.
Scientific Research Applications
Toldimfos sodium has several scientific research applications:
Chemistry: Used as a reagent in the synthesis of phosphorus-containing compounds.
Biology: Studied for its effects on metabolic processes in animals.
Medicine: Investigated for its potential therapeutic effects in treating metabolic disorders.
Industry: Utilized in the production of veterinary pharmaceuticals and nutritional supplements
Comparison with Similar Compounds
Phosphoric acid: A common phosphorus compound used in various applications.
Phenylphosphinic acid: Another phosphorus-containing compound with similar properties.
Dimethylamino derivatives: Compounds with similar functional groups and chemical behavior
Uniqueness: Toldimfos sodium is unique due to its specific structure, which allows it to act effectively as a phosphorus supplement in veterinary medicine. Its ability to stimulate multiple metabolic pathways and correct mineral imbalances makes it particularly valuable in treating metabolic disorders in animals .
Biological Activity
Toldimfos sodium, a phosphorus compound, is primarily used in veterinary medicine to enhance reproductive performance and treat mineral deficiencies in livestock. This article provides a comprehensive overview of its biological activity, including its effects on reproductive health, therapeutic applications, and analytical methods for residue detection.
Overview of this compound
This compound is a water-soluble phosphorus compound often used in veterinary practices. It is known for its role in improving fertility in livestock, particularly in cows and buffaloes. The compound is typically administered through injections or feed supplements.
This compound functions by increasing the bioavailability of phosphorus, which is crucial for various physiological processes, including energy metabolism and reproductive hormone synthesis. The compound aids in the resumption of estrus and ovulatory activity by enhancing progesterone levels in treated animals.
Reproductive Health
A study evaluated the effects of this compound (administered as part of a combined preparation known as Tonophosphan) on estrus resumption and ovulatory activity in heifers and cows. The results indicated that treated animals exhibited significantly higher progesterone (P4) levels compared to control groups:
| Day of Treatment | Control Group (P4 ng/ml) | Treated Group (P4 ng/ml) | Significance |
|---|---|---|---|
| 0 | 0.408 | 0.342 | NS |
| 10 | 0.325 | 1.200 | *** |
| 14 | 0.308 | 1.583 | *** |
| 38 | 0.583 | 2.667 | *** |
NS : Not significant; *** : Significant at .
The study concluded that phosphorus treatment positively influenced cyclicity and ovarian activity post-treatment, demonstrating the importance of phosphorus in reproductive health.
Therapeutic Applications
In another clinical trial focusing on post-parturient hemoglobinuria in buffaloes, this compound was administered alongside sodium acid phosphate. The results showed significant improvements in clinical variables among treated animals, highlighting its efficacy as a therapeutic agent .
Residue Detection in Food Products
This compound residues can be detected in animal products such as porcine muscle and bovine milk using advanced analytical techniques like liquid chromatography-triple quadrupole mass spectrometry (LC-MS/MS). A study developed a method for analyzing these residues to ensure food safety and compliance with regulatory standards . This is crucial for maintaining consumer safety and preventing potential health risks associated with veterinary drug residues.
Case Studies
- Buffalo Reproductive Health : A study conducted on buffaloes demonstrated that treatment with this compound significantly improved reproductive outcomes by enhancing progesterone levels and overall fertility rates .
- Porcine Muscle Analysis : Research involving porcine muscle highlighted the importance of monitoring this compound residues to ensure that meat products are safe for consumption .
Properties
IUPAC Name |
sodium;[4-(dimethylamino)-2-methylphenyl]-oxido-oxophosphanium |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12NO2P.Na/c1-7-6-8(10(2)3)4-5-9(7)13(11)12;/h4-6H,1-3H3;/q;+1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SFEYIBBXGHFLAS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)N(C)C)[P+](=O)[O-].[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12NNaO2P+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4060361 |
Source
|
| Record name | Phosphinic acid, [4-(dimethylamino)-2-methylphenyl]-, sodium salt | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4060361 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
575-75-7 |
Source
|
| Record name | Toldimfos sodium | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000575757 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Phosphinic acid, P-[4-(dimethylamino)-2-methylphenyl]-, sodium salt (1:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Phosphinic acid, [4-(dimethylamino)-2-methylphenyl]-, sodium salt | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4060361 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Sodium [4-(dimethylamino)-2-methylphenyl]phosphinate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.008.539 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | TOLDIMFOS SODIUM | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/6139240O1E | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
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